BENGHE Foundational & Exploratory

Check Availability & Pricing

3,5-Dibromo-2,6-difluoropyridine safety and
handling

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3,5-Dibromo-2,6-difluoropyridine

Cat. No.: B1501348

An In-Depth Technical Guide to the Safe Handling of 3,5-Dibromo-2,6-difluoropyridine

Introduction

3,5-Dibromo-2,6-difluoropyridine (CAS No. 685517-84-4) is a halogenated pyridine
derivative that, like many of its structural analogs, serves as a versatile intermediate in organic
synthesis.[1][2] Its utility is particularly noted in the development of novel pharmaceuticals and
agrochemicals, where the unique placement of bromine and fluorine substituents allows for
complex molecular construction and enhanced reactivity.[2]

This guide is designed for researchers, scientists, and drug development professionals. It
provides a comprehensive framework for the safe handling, storage, and disposal of this
compound. As specific safety data for 3,5-Dibromo-2,6-difluoropyridine is not extensively
published, this document employs a scientifically grounded hazard assessment by analogy
approach. By synthesizing data from structurally similar brominated and fluorinated pyridines,
we can establish a robust and conservative safety protocol. This methodology ensures that all
foreseeable risks are addressed, upholding the highest standards of laboratory safety.

Section 1: Hazard Identification and Risk
Assessment

The cornerstone of safe chemical handling is a thorough understanding of the potential
hazards. Based on an analysis of related compounds, 3,5-Dibromo-2,6-difluoropyridine
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should be treated as a hazardous substance with multiple potential routes of exposure and
toxicity.

Physicochemical Properties

Property Value Source
CAS Number 685517-84-4 [1]
Molecular Formula CsHBr2F2N [3]
Molecular Weight 272.87 g/mol [3]
Appearance Solid (presumed)

Presumptive Hazard Profile by Analogy

The following table summarizes the GHS (Globally Harmonized System) hazard classifications
derived from structurally related compounds. It is imperative to handle 3,5-Dibromo-2,6-
difluoropyridine as if it possesses all of these potential hazards.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.bldpharm.com/products/685517-84-4.html
https://www.chemscene.com/210169-13-4.html
https://www.chemscene.com/210169-13-4.html
https://www.benchchem.com/product/b1501348?utm_src=pdf-body
https://www.benchchem.com/product/b1501348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1501348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Statement

GHS Classification

Description of
Hazard

Analog Compound
Sources

H302: Harmful if

swallowed

Acute Toxicity, Oral
(Category 4)

Ingestion of the
substance may lead to
harmful or toxic

effects.

[415](6]

H312: Harmful in

contact with skin

Acute Toxicity, Dermal

(Category 4)

Skin absorption can
cause systemic

toxicity.

[5][6]

H332: Harmful if

inhaled

Acute Toxicity,
Inhalation (Category
4)

Inhalation of dust or
vapors may be

harmful.

[5]L6]

H315: Causes skin

irritation

Skin
Corrosion/Irritation

(Category 2)

Direct contact can
cause redness,
inflammation, or

irritation.

(4105116171

H319: Causes serious

eye irritation

Serious Eye
Damage/Eye Irritation
(Category 2A)

Contact with eyes can
cause significant
irritation, redness, and

pain.

(410511618l

H335: May cause

respiratory irritation

Specific Target Organ
Toxicity - Single
Exposure (Category
3)

Inhalation may irritate
the nose, throat, and
lungs, leading to
coughing and

shortness of breath.

[4105116]1[7]

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)

A multi-layered approach to risk mitigation is essential. The Hierarchy of Controls is a

fundamental principle in occupational safety that prioritizes the most effective control

measures.
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Figure 1: The Hierarchy of Controls prioritizes safety measures.

Engineering Controls

The primary engineering control for handling 3,5-Dibromo-2,6-difluoropyridine is a certified
chemical fume hood.[9] This is non-negotiable. A fume hood provides critical exhaust
ventilation to capture and remove dust, mists, and vapors at the source, preventing inhalation
exposure and keeping the laboratory atmosphere safe.

Administrative Controls

o Designated Areas: All work with this compound must be restricted to a designated area
within the laboratory, clearly marked with hazard signage.

» Safe Work Practices: Do not eat, drink, or smoke in the laboratory.[4][10] Always wash hands
thoroughly with soap and water after handling the compound, even if gloves were worn.[4]
[10]

» Training: All personnel must be trained on the specific hazards and handling procedures
outlined in this guide before working with the compound.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be worn at all times when handling this chemical.[11]
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Body Area

Required PPE

Rationale and Standards

Eyes/Face

Chemical safety goggles and a

face shield

Goggles are required to
protect against splashes. A
face shield should be worn
over goggles when there is a
significant risk of splashing,
such as during bulk transfers

or reaction workups.[9][11][12]

Skin/Body

Fully-buttoned laboratory coat

A lab coat prevents incidental
skin contact.[9][11] For larger
quantities or spill cleanup, a

chemically resistant apron or

suit may be necessary.

Hands

Nitrile gloves

Nitrile gloves offer good
resistance to a range of
chemicals.[9] Always inspect
gloves for tears or holes before
use. Dispose of contaminated
gloves immediately and wash
hands.[4][13]

Respiratory

Not required for routine use in

a fume hood

If work must be performed
outside of a fume hood (not
recommended) or during a
large spill, a NIOSH-approved
respirator with OV/AG/P99
(US) or ABEK-P2 (EU)

cartridges is mandatory.[4]

Section 3: Standard Operating Procedures for Safe

Handling

Adherence to a strict protocol minimizes the risk of exposure and accidents.

Protocol for Weighing and Transferring Solids
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Preparation: Don all required PPE (goggles, face shield, lab coat, nitrile gloves).

Work Area: Conduct all manipulations inside a certified chemical fume hood.

Static Control: When handling powders, take measures to prevent the buildup of electrostatic
charge, such as using anti-static weigh boats.[13][14]

Weighing: Weigh the compound in a tared container. Avoid creating dust. If dust is
generated, allow the fume hood to clear it before proceeding.

Transfer: Carefully transfer the solid to the reaction vessel using a spatula or powder funnel.

Cleanup: Decontaminate the spatula and weighing container with an appropriate solvent
inside the fume hood. Dispose of any contaminated wipes as hazardous waste.

Post-Handling: After completing the task, remove gloves, and wash hands thoroughly with
soap and water.

Section 4: Storage and Waste Management

Proper storage and disposal are critical to prevent accidental release and ensure regulatory

compliance.

Storage Conditions

Location: Store the compound in a cool, dry, and well-ventilated area.[4][15]

Container: Keep the container tightly closed to prevent moisture ingress and sublimation.[4]
[15]

Incompatibilities: Store away from strong oxidizing agents and other incompatible materials.
[10][15]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard pictograms.

Waste Disposal Protocol
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o Waste Identification: 3,5-Dibromo-2,6-difluoropyridine is a halogenated organic compound
and must be disposed of as hazardous waste.

e Segregation: It is critical to segregate halogenated organic waste from non-halogenated
waste streams, as they require different disposal treatments.[9]

o Containerization: Collect all waste (excess reagent, contaminated materials, cleaning
solvents) in a dedicated, properly sealed, and clearly labeled hazardous waste container.[9]
The label must include "Hazardous Waste," the chemical name, and associated hazards.

» Professional Disposal: Arrange for waste pickup and disposal through your institution's
Environmental Health and Safety (EHS) office or a certified hazardous waste disposal
company.[9] Do not pour this chemical down the drain.[4][16]

Section 5: Emergency Procedures
Preparedness is key to effectively managing any laboratory incident.

Figure 2: Workflow for responding to a chemical spill.

Spill Response
e Minor Spill (Manageable by trained lab personnel):
o Alert personnel in the immediate area.

o Ensure the fume hood is operational and ventilation is adequate. Remove all ignition
sources.[4]

o Wearing full PPE, including a respirator if necessary, cover the spill with an inert absorbent
material like vermiculite, sand, or earth.[4][5]

o Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.
Use non-sparking tools.[17]

o Clean the spill area with a suitable solvent, followed by soap and water. All cleaning
materials must be disposed of as hazardous waste.[9]
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e Major Spill (Large quantity, outside of containment, or personnel feel unable to handle):
o Evacuate the laboratory immediately.
o Alert others in the vicinity and activate the nearest fire alarm if necessary.
o Contact your institution's EHS or emergency response team from a safe location.
Exposure and First Aid

Immediate and correct first aid can significantly reduce the severity of an injury.

Route of Exposure First Aid Protocol

Immediately move the affected person to fresh
Inhalation air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[4][9]

Immediately remove all contaminated clothing.
) Wash the affected skin area thoroughly with
Skin Contact .
soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation persists.[4][9]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact the upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[4][9][18]

Do NOT induce vomiting. Rinse the mouth with
water. If the person is conscious, have them

Ingestion drink a glass of water. Call a poison control
center or seek immediate medical attention.[4]
[91[19]

Fire Fighting

o Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant foam.[4]
[20]
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e Hazards: In a fire, this compound may decompose to release highly toxic and corrosive
fumes, including nitrogen oxides, hydrogen bromide, and hydrogen fluoride.[4] Firefighters
must wear full protective clothing and a self-contained breathing apparatus (SCBA).[4][5]

Conclusion

While 3,5-Dibromo-2,6-difluoropyridine is a valuable synthetic building block, its handling
demands a high level of caution and preparedness. By employing a hazard-by-analogy
approach, utilizing appropriate engineering controls and PPE, adhering to strict handling
protocols, and being prepared for emergencies, researchers can mitigate the risks associated
with this compound. Safety is a collective responsibility, and a proactive, informed approach is
paramount to ensuring a safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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